Cas no 54108-04-2 (1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one)

1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one structure
54108-04-2 structure
Product Name:1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one
CAS No:54108-04-2
MF:C9H6N4O
MW:186.170140743256
CID:1113651
PubChem ID:5375024
Update Time:2025-04-20

1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one
    • IUCSHOCKRNTCJS-UHFFFAOYSA-N
    • 54108-04-2
    • SCHEMBL14493337
    • 2,3(2H)-Imidazole-2-one[b]quinoxaline
    • 1,3-Dihydro-2H-imidazo[4,5-b]quinoxalin-2-one #
    • DA-05069
    • Inchi: 1S/C9H6N4O/c14-9-12-7-8(13-9)11-6-4-2-1-3-5(6)10-7/h1-4H,(H2,10,11,12,13,14)
    • InChI Key: IUCSHOCKRNTCJS-UHFFFAOYSA-N
    • SMILES: O=C1NC2C(=NC3C=CC=CC=3N=2)N1

Computed Properties

  • Exact Mass: 186.05416083g/mol
  • Monoisotopic Mass: 186.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.9Ų
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